1-Azido-4-bromo-2-fluorobenzene
Overview
Description
“1-Azido-4-bromo-2-fluorobenzene” is a chemical compound with the molecular formula C6H3BrFN3 . It is used in various chemical reactions and has been mentioned in scientific literature .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring with azido, bromo, and fluoro substituents . The exact positions of these substituents on the benzene ring can be determined by the numbering in the name of the compound .Scientific Research Applications
Synthesis of New Derivatives and Corrosion Inhibition
1-Azido-4-bromo-2-fluorobenzene has been utilized in the synthesis of new 1,2,3-triazole derivatives of uracil and thymine. These compounds have shown potential inhibitory activity against acidic corrosion of steels. The synthesis involves click chemistry techniques and has established optimal conditions for these reactions. The corrosion inhibiting properties of some compounds were determined through electrochemical techniques, presenting a novel application in corrosion protection (Negrón-Silva et al., 2013).
Advances in Organic Synthesis
In organic synthesis, this compound plays a crucial role in the development of novel methodologies for synthesizing complex molecules. For instance, it has been involved in triazidation processes leading to new photoactive cross-linking reagents for polymer chemistry. These compounds serve as starting points for creating organic magnetic materials, highlighting the material's versatility and utility in organic synthesis and materials science (Chapyshev & Chernyak, 2013).
Catalytic Enantioselective Synthesis
The chemical has been applied in the catalytic enantioselective synthesis of chiral α-azido and α-amino ketones from racemic α-bromo ketones. This transformation uses phase transfer and ion-pair mediated reactions, demonstrating the compound's utility in creating enantioenriched molecules, which are valuable in pharmaceuticals and agrochemicals (da Silva Gomes & Corey, 2019).
Transition-Metal-Based Catalysis
This compound has also found application in organometallic chemistry, particularly in transition-metal-based catalysis. Its role in facilitating reactions under conditions where the arene's ability to donate π-electron density is reduced, due to fluorine substituents, showcases its significance in catalysis and synthetic chemistry domains (Pike et al., 2017).
Magnetic Properties and Material Science
Furthermore, this compound has been involved in the synthesis and study of coordination polymers with intriguing magnetic properties. These studies not only contribute to our understanding of magnetic interactions at the molecular level but also open pathways to developing new materials with potential applications in data storage, sensors, and spintronics (Liu et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds like 1-Azido-4-bromo-2-fluorobenzene often target specific sites in biological systems due to their functional groups. For example, the azido group can react with various biological targets, such as enzymes or other proteins, through a process called “click chemistry”. The bromo and fluoro groups can also interact with biological targets, often through halogen bonding .
Mode of Action
The azido group in this compound can undergo a variety of reactions, including reductions, substitutions, and cycloadditions. These reactions can lead to changes in the target molecules, potentially altering their function .
Biochemical Pathways
The exact biochemical pathways affected by this compound would depend on its specific targets. It’s possible that it could affect pathways involving the proteins or enzymes it interacts with .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound would depend on various factors, including its chemical structure, the route of administration, and the individual characteristics of the organism it’s administered to .
Result of Action
The molecular and cellular effects of this compound’s action would depend on its specific targets and the nature of its interactions with these targets .
Action Environment
Environmental factors, such as temperature, pH, and the presence of other molecules, could influence the action, efficacy, and stability of this compound .
Properties
IUPAC Name |
1-azido-4-bromo-2-fluorobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrFN3/c7-4-1-2-6(10-11-9)5(8)3-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSLYPZKUXSQVSF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrFN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801044895 | |
Record name | 1-Azido-4-bromo-2-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801044895 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1011734-56-7 | |
Record name | 1-Azido-4-bromo-2-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801044895 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-azido-4-bromo-2-fluorobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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